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Compound of Interest

Compound Name: Tin(II) acetate

Cat. No.: B129313 Get Quote

Essential Safety and Handling of Tin(II) Acetate
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides immediate, essential safety and logistical

information for the handling and disposal of Tin(II) acetate (CAS No. 638-39-1), also known as

stannous acetate. Adherence to these guidelines is critical to ensure personal safety and

maintain a secure laboratory environment.

Hazard Identification and Classification
Tin(II) acetate is classified as a hazardous chemical.[1] It is harmful if swallowed, in contact

with skin, or if inhaled.[1][2][3]

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[2][3]

H312: Harmful in contact with skin.[2][3]

H332: Harmful if inhaled.[3]

Physical and Chemical Properties
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A summary of the key quantitative data for Tin(II) acetate is provided in the table below.

Property Value

Appearance Beige to off-white powder/solid[1][4]

Molecular Formula C₄H₆O₄Sn

Molecular Weight 236.78 - 236.80 g/mol [2][4]

Melting Point 180-182 °C (356-359.6 °F)[1]

Specific Gravity 2.3[1]

Solubility Moderately soluble in water

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure and maintain the

integrity of Tin(II) acetate.

Engineering Controls
Work in a well-ventilated area.[1][2][3][4] The use of a chemical fume hood is recommended.

[3]

Provide appropriate exhaust ventilation at places where dust is formed.[5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Tin(II)
acetate:
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PPE Category Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166, or other approved eye protection.[1][5]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Immediately

change contaminated clothing.[3]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator (such as a dust mask type

N95) is required if exposure limits are exceeded

or if dust is generated.[1][3]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.

Dispensing: Avoid creating dust.[1][5] Do not breathe dust.[1]

General Hygiene: Do not eat, drink, or smoke when using this product.[2][3] Wash hands and

any exposed skin thoroughly after handling.[1][2][3]

Storage Procedures
Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5]

Tin(II) acetate is moisture-sensitive; storage under nitrogen is recommended.[1][3]

Store away from strong oxidizing agents.[1]

Emergency and Disposal Plan
First-Aid Measures
Immediate action is required in case of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202632/Tin_II_acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/345164
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/345164
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202632/Tin_II_acetate.pdf
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/product/tiniiacetate-3634/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/345164
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://prochemonline.com/product/tiniiacetate-3634/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/345164
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202632/Tin_II_acetate.pdf
https://www.benchchem.com/product/b129313?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/sds/aldrich/345164
https://www.fishersci.com/store/msds?partNumber=AA22361&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2] If

not breathing, give artificial respiration.[1] Seek

immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.

[3] Wash off immediately with plenty of soap and

water.[1] Get medical attention if you feel unwell.

[1][2][3]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do.[3] Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and then drink plenty of water.[1][3] Call a

POISON CENTER or doctor/physician if you

feel unwell.[1][2][3]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[6]

Clean-up: Sweep up the spilled solid material, avoiding dust generation, and shovel it into a

suitable, labeled container for disposal.[1]

Decontamination: Clean the affected area thoroughly.

Disposal Plan
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Dispose of Tin(II) acetate and any contaminated materials at an approved waste disposal

plant.[1][3]

Disposal must be made according to official national and local regulations.[3][7] Do not allow

the product to enter drains.[3]

Workflow Visualization
The following diagram illustrates the logical workflow for handling a Tin(II) acetate spill.
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Caption: Workflow for a Tin(II) Acetate Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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